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Compound of Interest

Compound Name: 2(E)-Nonenedioic acid

Cat. No.: B15553192

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods for the quantitative analysis of 2(E)-
Nonenedioic acid in biological matrices. The following protocols for Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) are based on established methods for the analysis of dicarboxylic and unsaturated

fatty acids.

Method 1: Quantification of 2(E)-Nonenedioic Acid
by Gas Chromatography-Mass Spectrometry (GC-
MS)
This method is suitable for the sensitive and specific quantification of 2(E)-Nonenedioic acid.

Due to the low volatility and polar nature of dicarboxylic acids, a derivatization step to form

more volatile esters is essential for GC-MS analysis.
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The following table summarizes typical performance characteristics for the GC-MS analysis of

dicarboxylic acids. The data is based on methods for structurally similar analytes and should be

validated for 2(E)-Nonenedioic acid in the user's laboratory.

Parameter Typical Performance

Limit of Detection (LOD) 0.05 - 1 ng/mL

Limit of Quantification (LOQ) 0.1 - 5 ng/mL

Linearity Range 1 - 1000 ng/mL (r² > 0.99)

Intra-day Precision (%RSD) < 10%

Inter-day Precision (%RSD) < 15%

Recovery 85 - 110%

Experimental Protocol
1. Materials and Reagents

2(E)-Nonenedioic acid standard (≥98% purity)

Internal Standard (IS), e.g., Heptadecanedioic acid

Methanol (anhydrous, ≥99.8%)

Hexane (GC grade)

Chloroform (HPLC grade)

Boron trifluoride-methanol solution (14% BF₃ in MeOH)

Sodium chloride (NaCl)

Anhydrous sodium sulfate

Glassware: 15 mL glass tubes with screw caps, pipettes, autosampler vials with inserts
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2. Sample Preparation (from Plasma)

Thaw plasma samples on ice.

To 100 µL of plasma, add a known amount of internal standard solution.

Perform a liquid-liquid extraction by adding 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

Vortex vigorously for 2 minutes.

Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.

Centrifuge at 2000 x g for 10 minutes to achieve phase separation.

Carefully transfer the lower organic layer (chloroform) to a clean tube.

Dry the organic extract under a gentle stream of nitrogen.

3. Derivatization to Fatty Acid Methyl Esters (FAMEs)

To the dried extract, add 1 mL of 14% BF₃ in methanol.

Seal the tube and heat at 60°C for 30 minutes.

Cool the tube to room temperature.

Add 1 mL of hexane and 0.5 mL of water, and vortex to extract the FAMEs into the hexane

layer.

Transfer the upper hexane layer to a clean vial.

Dry the hexane extract over anhydrous sodium sulfate.

Transfer the final extract to a GC-MS autosampler vial.

4. GC-MS Analysis

GC System: Agilent 8890 GC or equivalent
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MS System: Agilent 5977B MSD or equivalent

Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar

Carrier Gas: Helium at a constant flow of 1.2 mL/min

Inlet Temperature: 250°C

Injection Volume: 1 µL (splitless mode)

Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold: 5 minutes at 280°C

MS Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Note: Specific ions for 2(E)-Nonenedioic acid dimethyl ester and the internal standard

ester must be determined by analyzing the respective standards.

Workflow Diagram
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Click to download full resolution via product page
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Caption: Workflow for GC-MS quantification of 2(E)-Nonenedioic acid.

Method 2: Quantification of 2(E)-Nonenedioic Acid
by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
This LC-MS/MS method offers high sensitivity and is suitable for the analysis of 2(E)-
Nonenedioic acid in complex biological fluids. A charge-reversal derivatization step is included

to enhance ionization efficiency and improve chromatographic retention.[1]

Quantitative Data Summary
The following table presents typical performance characteristics for the LC-MS/MS analysis of

dicarboxylic acids using derivatization. This data is based on established methods for similar

analytes and should be confirmed for 2(E)-Nonenedioic acid.

Parameter Typical Performance

Limit of Detection (LOD) 0.01 - 0.1 ng/mL

Limit of Quantification (LOQ) 0.05 - 0.5 ng/mL

Linearity Range 0.1 - 500 ng/mL (r² > 0.99)

Intra-day Precision (%RSD) < 10%

Inter-day Precision (%RSD) < 15%

Recovery 90 - 115%

Experimental Protocol
1. Materials and Reagents

2(E)-Nonenedioic acid standard (≥98% purity)

Internal Standard (IS), e.g., deuterated 2(E)-Nonenedioic acid

Acetonitrile (LC-MS grade)
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Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Dimethylaminophenacyl bromide (DmPABr)

N,N-Diisopropylethylamine (DIPEA)

Solid Phase Extraction (SPE) cartridges (e.g., Strata-X)

2. Sample Preparation (from Urine)

Thaw urine samples on ice.

To 200 µL of urine, add a known amount of internal standard solution.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 10% methanol in water.

Elute the analyte and internal standard with 1 mL of methanol.

Dry the eluate under a gentle stream of nitrogen.

3. Derivatization

Reconstitute the dried extract in 50 µL of acetonitrile.

Add 20 µL of DmPABr solution (in acetonitrile).

Add 10 µL of DIPEA solution (in acetonitrile).

Incubate the mixture at 60°C for 30 minutes.

Cool to room temperature and add 10 µL of formic acid to quench the reaction.
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The sample is now ready for LC-MS/MS analysis.

4. LC-MS/MS Analysis

LC System: Waters ACQUITY UPLC or equivalent

MS System: Sciex Triple Quad 6500+ or equivalent

Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-1 min: 5% B

1-8 min: 5-95% B

8-10 min: 95% B

10.1-12 min: 5% B (re-equilibration)

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

Ionization Mode: Positive Electrospray Ionization (ESI+)

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Note: MRM transitions for the DmPABr derivative of 2(E)-Nonenedioic acid and its

internal standard must be optimized by direct infusion of the derivatized standards.

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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